Nutlin-3
Nutlin-3
Nutlin-3 is a small molecule inhibitor that targets p53-Mdm2 interaction.
Brand Name:
Vulcanchem
CAS No.:
548472-68-0
VCID:
VC0537839
InChI:
InChI=1S/2C30H30Cl2N4O4/c2*1-18(2)40-25-16-23(39-3)12-13-24(25)29-34-27(19-4-8-21(31)9-5-19)28(20-6-10-22(32)11-7-20)36(29)30(38)35-15-14-33-26(37)17-35/h2*4-13,16,18,27-28H,14-15,17H2,1-3H3,(H,33,37)
SMILES:
CC(C)OC1=C(C=CC(=C1)OC)C2=NC(C(N2C(=O)N3CCNC(=O)C3)C4=CC=C(C=C4)Cl)C5=CC=C(C=C5)Cl
Molecular Formula:
C60H60Cl4N8O8
Molecular Weight:
1163.0 g/mol
Nutlin-3
CAS No.: 548472-68-0
Inhibitors
VCID: VC0537839
Molecular Formula: C60H60Cl4N8O8
Molecular Weight: 1163.0 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
| Description | Nutlin-3 is a small molecule inhibitor that targets p53-Mdm2 interaction. |
|---|---|
| CAS No. | 548472-68-0 |
| Product Name | Nutlin-3 |
| Molecular Formula | C60H60Cl4N8O8 |
| Molecular Weight | 1163.0 g/mol |
| IUPAC Name | 4-[4,5-bis(4-chlorophenyl)-2-(4-methoxy-2-propan-2-yloxyphenyl)-4,5-dihydroimidazole-1-carbonyl]piperazin-2-one |
| Standard InChI | InChI=1S/2C30H30Cl2N4O4/c2*1-18(2)40-25-16-23(39-3)12-13-24(25)29-34-27(19-4-8-21(31)9-5-19)28(20-6-10-22(32)11-7-20)36(29)30(38)35-15-14-33-26(37)17-35/h2*4-13,16,18,27-28H,14-15,17H2,1-3H3,(H,33,37) |
| Standard InChIKey | GBBSJAZVCWRGRH-UHFFFAOYSA-N |
| Isomeric SMILES | CC(C)OC1=C(C=CC(=C1)OC)C2=N[C@@H]([C@@H](N2C(=O)N3CCNC(=O)C3)C4=CC=C(C=C4)Cl)C5=CC=C(C=C5)Cl |
| SMILES | CC(C)OC1=C(C=CC(=C1)OC)C2=NC(C(N2C(=O)N3CCNC(=O)C3)C4=CC=C(C=C4)Cl)C5=CC=C(C=C5)Cl |
| Canonical SMILES | CC(C)OC1=C(C=CC(=C1)OC)C2=NC(C(N2C(=O)N3CCNC(=O)C3)C4=CC=C(C=C4)Cl)C5=CC=C(C=C5)Cl.CC(C)OC1=C(C=CC(=C1)OC)C2=NC(C(N2C(=O)N3CCNC(=O)C3)C4=CC=C(C=C4)Cl)C5=CC=C(C=C5)Cl |
| Appearance | Solid powder |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | nutlin 3 nutlin-3 nutlin-3A nutlin-3B |
| Reference | Compounds from Brummelkamp, et al. A shRNA barcode screen provides insight into cancer cell vulnerability to MDM2 inhibitors. Nature Chemical Biology, 2006. doi: 10.1038/nchembio774. http://www.nature.com/naturechemicalbiology |
| PubChem Compound | 162624919 |
| Last Modified | Aug 15 2023 |
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